Cas no 861555-59-1 (3-methoxy-2,5-dimethylaniline hydrochloride)

• Product Name: 3-methoxy-2,5-dimethylaniline hydrochloride
• CAS No: 861555-59-1
• MDL: MFCD30498048
• CID: 4661806
• PubChem ID: 126796951
• Update Time: 2025-05-19

3-methoxy-2,5-dimethylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2,5-dimethylaniline hydrochloride

• MDL： MFCD30498048

Additional information on 3-methoxy-2,5-dimethylaniline hydrochloride

3-Methoxy-2,5-Dimethylaniline Hydrochloride: A Comprehensive Overview

3-Methoxy-2,5-Dimethylaniline Hydrochloride, also known by its CAS registry number CAS No. 861555-59-1, is a compound of significant interest in various fields of chemistry and pharmacology. This compound is a hydrochloride salt of 3-methoxy-2,5-dimethylaniline, which belongs to the class of aromatic amines. The molecule features a benzene ring substituted with methoxy and methyl groups at specific positions, contributing to its unique chemical properties and potential applications.

The synthesis of 3-Methoxy-2,5-Dimethylaniline Hydrochloride involves a series of carefully controlled reactions. Typically, the process begins with the nitration of an appropriate aniline derivative, followed by reduction to yield the amine intermediate. The subsequent methylation and methoxylation steps are crucial for achieving the desired substitution pattern on the benzene ring. Finally, the hydrochloride salt is formed by reacting the free base with hydrochloric acid under controlled conditions. This multi-step synthesis highlights the importance of precise reaction conditions to ensure high purity and yield.

Recent studies have explored the pharmacological properties of 3-Methoxy-2,5-Dimethylaniline Hydrochloride, particularly its potential as a precursor in drug development. Researchers have investigated its ability to modulate certain cellular pathways, making it a promising candidate for therapeutic applications. For instance, studies have shown that this compound exhibits selective binding to specific receptors, which could be leveraged in the design of new medications targeting various diseases.

In addition to its pharmacological applications, 3-Methoxy-2,5-Dimethylaniline Hydrochloride has found utility in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced materials such as conductive polymers and organic semiconductors. Recent advancements in this area have demonstrated improved performance metrics when this compound is incorporated into material formulations.

The environmental impact of 3-Methoxy-2,5-Dimethylaniline Hydrochloride has also been a topic of recent research. Studies have evaluated its biodegradability and potential toxicity to aquatic organisms. These findings are critical for ensuring safe handling and disposal practices in industrial settings. Regulatory bodies have emphasized the importance of adhering to guidelines for chemical management to minimize ecological risks.

In conclusion, 3-Methoxy-2,5-Dimethylaniline Hydrochloride, with its CAS number CAS No. 861555-59-1, stands out as a versatile compound with diverse applications across multiple disciplines. Its chemical properties, synthesis methods, pharmacological potential, and environmental considerations highlight its significance in contemporary research and industry.